1-Decarboxyl-1-(bromoacetyl) Norneovardenafil
Overview
Description
1-Decarboxyl-1-(bromoacetyl) Norneovardenafil is an intermediate in the preparation of the phosphodiesterase inhibitor Norneovardenafil .
Molecular Structure Analysis
The molecular formula of 1-Decarboxyl-1-(bromoacetyl) Norneovardenafil is C19H21BrN4O3 . Its molecular weight is 433.3 g/mol .Physical And Chemical Properties Analysis
1-Decarboxyl-1-(bromoacetyl) Norneovardenafil has a melting point of >195°C (dec.) and a predicted boiling point of 635.5±65.0 °C. Its predicted density is 1.50±0.1 g/cm3. It’s slightly soluble in DMSO and Methanol. It’s a solid compound with an off-white color .Scientific Research Applications
Pharmaceutical Research
1-Decarboxyl-1-(bromoacetyl) Norneovardenafil is primarily used in pharmaceutical research as an intermediate in the synthesis of Norneovardenafil, which is a phosphodiesterase (PDE) inhibitor . PDE inhibitors have a wide range of therapeutic applications, including:
Proteomics Research
This compound is also utilized in proteomics research, which involves the study of proteomes and their functions. The specific role of 1-Decarboxyl-1-(bromoacetyl) Norneovardenafil in this field is not detailed in the search results, but it may be involved in the study of protein interactions and functions related to PDEs .
Biochemical Studies
In biochemical studies, such compounds are often used to understand the biochemical pathways involving PDEs and their physiological implications .
Development of New Therapeutics
The research on such intermediates can lead to the development of new therapeutic agents targeting various conditions related to PDE dysfunction .
Analytical Standards
It is also available as a reference standard for laboratory use, ensuring accurate and precise analytical measurements in research settings .
Mechanism of Action
Target of Action
1-Decarboxyl-1-(bromoacetyl) Norneovardenafil is primarily used in proteomics research . .
Pharmacokinetics
It is slightly soluble in dmso and methanol , which may influence its absorption and distribution.
Action Environment
The action of 1-Decarboxyl-1-(bromoacetyl) Norneovardenafil can be influenced by various environmental factors. For instance, it should be stored in a refrigerator, under an inert atmosphere . This suggests that temperature and atmospheric conditions could affect the compound’s stability and efficacy.
properties
IUPAC Name |
2-[5-(2-bromoacetyl)-2-ethoxyphenyl]-5-methyl-7-propyl-3H-imidazo[5,1-f][1,2,4]triazin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21BrN4O3/c1-4-6-16-21-11(3)17-19(26)22-18(23-24(16)17)13-9-12(14(25)10-20)7-8-15(13)27-5-2/h7-9H,4-6,10H2,1-3H3,(H,22,23,26) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MUNOBZQLXLCVRY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NC(=C2N1N=C(NC2=O)C3=C(C=CC(=C3)C(=O)CBr)OCC)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21BrN4O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Decarboxyl-1-(bromoacetyl) Norneovardenafil | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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